Cas no 552866-98-5 (4-Fluoro-2,3-dihydro-1H-indole)

4-Fluoro-2,3-dihydro-1H-indole is a fluorinated heterocyclic compound featuring a fused benzene and pyrrolidine ring system. The presence of a fluorine substituent at the 4-position enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid, partially saturated structure contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for the development of CNS-targeting drugs, kinase inhibitors, and other therapeutic agents. High purity and consistent quality ensure reliable performance in research and industrial applications. Its versatility and synthetic accessibility further underscore its utility in organic and medicinal chemistry.
4-Fluoro-2,3-dihydro-1H-indole structure
552866-98-5 structure
Product Name:4-Fluoro-2,3-dihydro-1H-indole
CAS No:552866-98-5
MF:C8H8FN
MW:137.154225349426
MDL:MFCD07371634
CID:366027
PubChem ID:16244440
Update Time:2025-06-09

4-Fluoro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoroindoline
    • 1H-INDOLE,4-FLUORO-2,3-DIHYDRO
    • 1H-Indole,4-fluoro-2,3-dihydro-
    • 4-fluoro-2,3-dihydro-1H-Indole
    • 4-FLUORO-2,3-DIHYDRO-1H-INDOLE HYDROCHLORIDE
    • 552866-98-5
    • A830573
    • 3-Nitro-4-chlorobenzoylchloride
    • SB37638
    • 4-fluoro-indoline
    • AM20040706
    • DTXSID50585690
    • 4-fluoro-2,3-dihydro-1 H-indole
    • BS-28619
    • SCHEMBL550313
    • CS-0060380
    • 4-Fluoro-2,3-dihydro-1H-indole, AldrichCPR
    • 4-Fluoro-2,3-dihydro-indole
    • SY129312
    • 1H-Indole, 4-fluoro-2,3-dihydro-
    • AKOS006239294
    • EN300-151555
    • CMQOXZRRFDMQKY-UHFFFAOYSA-N
    • J-515407
    • FT-0647179
    • MFCD07371634
    • DB-071971
    • 4-Fluoro-2,3-dihydro-1H-indole
    • MDL： MFCD07371634
    • Inchi： 1S/C8H8FN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-3,10H,4-5H2
    • InChI Key： CMQOXZRRFDMQKY-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2=C1CCN2

Computed Properties

  • Exact Mass: 137.06400
  • Monoisotopic Mass: 137.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.154
  • Boiling Point: 215.7℃ at 760 mmHg
  • Flash Point: 84.2°C
  • Refractive Index: 1.538
  • PSA: 12.03000
  • LogP: 1.93170

4-Fluoro-2,3-dihydro-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Fluoro-2,3-dihydro-1H-indole Pricemore >>

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